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Compound of Interest

Compound Name: Pik-75

Cat. No.: B1354059 Get Quote

Pik-75 Technical Support Center
Welcome to the technical support center for Pik-75, a potent inhibitor of phosphoinositide 3-

kinase (PI3K). This guide provides essential information for researchers, scientists, and drug

development professionals to ensure the successful application of Pik-75 in their experiments.

Here you will find frequently asked questions, troubleshooting guides, and detailed

experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is Pik-75 and what is its primary target?

A1: Pik-75 is a potent and selective inhibitor of the p110α isoform of phosphoinositide 3-kinase

(PI3K).[1][2] It also shows inhibitory activity against DNA-dependent protein kinase (DNA-PK).

[3] The PI3K pathway is a critical signaling cascade that regulates cell growth, proliferation,

survival, and metabolism.[4][5]

Q2: How should I prepare a stock solution of Pik-75?

A2: Pik-75 is soluble in dimethyl sulfoxide (DMSO).[6][7] It is recommended to prepare a

concentrated stock solution, for example, at 10 mM in anhydrous DMSO.[1] Store the stock

solution in aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[3]

Q3: What is the recommended final concentration of DMSO in my cell culture experiments?
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A3: To avoid solvent-induced artifacts, the final concentration of DMSO in your cell culture

medium should be kept as low as possible, typically not exceeding 0.1% to 0.5%. It is crucial to

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments to account for any effects of the solvent itself.

Q4: Is Pik-75 stable in solution?

A4: Pik-75 has been noted to have limited stability in aqueous solutions and in vivo.[2][8] This

instability can impact the reproducibility of experimental results. It is recommended to prepare

fresh dilutions in culture media for each experiment from a frozen DMSO stock. For long-term

experiments, the stability of Pik-75 under your specific experimental conditions should be

verified.
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Issue Possible Cause Recommended Solution

Precipitation of Pik-75 upon

dilution in aqueous culture

media.

Pik-75 has poor aqueous

solubility. Adding a

concentrated DMSO stock

directly to the aqueous

medium can cause the

compound to precipitate out of

solution.

- To avoid precipitation, first,

perform serial dilutions of your

concentrated DMSO stock in

DMSO to a lower

concentration. Then, add this

intermediate dilution to your

culture medium. - Ensure the

final DMSO concentration in

the culture medium is low (e.g.,

<0.1%). - Gently vortex or

sonicate the solution after

dilution to aid in solubilization.

Inconsistent or weaker than

expected biological activity.

- Degradation of Pik-75: The

compound may have degraded

in the stock solution due to

improper storage or in the

culture medium during

prolonged incubation. -

Precipitation: The actual

concentration of soluble Pik-75

may be lower than intended

due to precipitation.

- Verify Stability: Perform a

stability assessment of Pik-75

under your experimental

conditions (see Experimental

Protocols section). - Fresh

Preparations: Always prepare

fresh dilutions of Pik-75 in

culture medium for each

experiment from a frozen

DMSO stock. Avoid using old

or repeatedly freeze-thawed

stock solutions. - Check for

Precipitates: Visually inspect

the culture medium for any

signs of precipitation after

adding Pik-75. If precipitation

is observed, adjust the dilution

method.

Cell toxicity or off-target

effects.

- High DMSO Concentration:

The final concentration of

DMSO in the culture medium

may be too high, leading to

solvent-induced toxicity. - Off-

- Optimize DMSO

Concentration: Ensure the final

DMSO concentration is at a

non-toxic level for your cell

line. Always include a DMSO
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target Activity: At higher

concentrations, Pik-75 may

inhibit other kinases, leading to

off-target effects.

vehicle control. - Dose-

Response Curve: Perform a

dose-response experiment to

determine the optimal

concentration of Pik-75 that

inhibits the target pathway with

minimal off-target effects.

Quantitative Data Summary
The following table summarizes the available quantitative data for Pik-75.

Parameter Solvent Value Reference

Solubility DMSO ~5 mM [6]

DMSO 98 mg/mL (~214 mM) [1]

DMSO
0.25 mg/mL (~0.55

mM)
[7]

IC₅₀ (p110α) N/A (in vitro assay) 5.8 nM [3]

IC₅₀ (p110β) N/A (in vitro assay) 1.3 µM [3]

IC₅₀ (p110γ) N/A (in vitro assay) 76 nM [3]

IC₅₀ (p110δ) N/A (in vitro assay) 510 nM [3]

IC₅₀ (DNA-PK) N/A (in vitro assay) 2 nM [3]

Note: The reported solubility in DMSO varies between suppliers. It is recommended to test the

solubility of your specific lot of Pik-75.

Experimental Protocols
Protocol for Assessing the Stability of Pik-75 in DMSO
and Culture Media
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This protocol provides a general framework for determining the stability of Pik-75. It is

recommended to optimize the parameters for your specific experimental setup.

Objective: To quantify the degradation of Pik-75 over time in both DMSO and cell culture

medium at relevant storage and incubation temperatures.

Materials:

Pik-75

Anhydrous DMSO

Cell culture medium (e.g., DMEM, RPMI-1640) with serum and other supplements as used in

your experiments

HPLC system with a UV detector

C18 reverse-phase HPLC column

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Formic acid or Trifluoroacetic acid (TFA)

Incubators or water baths set at desired temperatures (e.g., 4°C, 25°C, 37°C)

Microcentrifuge tubes

Procedure:

Preparation of Pik-75 Solutions:

Prepare a fresh 10 mM stock solution of Pik-75 in anhydrous DMSO.

Prepare two sets of test solutions:

In DMSO: Dilute the 10 mM stock to 1 mM in DMSO.
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In Culture Medium: Dilute the 10 mM DMSO stock into pre-warmed (37°C) cell culture

medium to a final concentration of 10 µM. Ensure the final DMSO concentration is ≤

0.1%.

Incubation:

Aliquot the prepared solutions into microcentrifuge tubes for each time point and

temperature.

Incubate the tubes at the following temperatures:

DMSO solutions: -20°C, 4°C, and 25°C (room temperature).

Culture medium solutions: 37°C in a cell culture incubator.

Define your time points for analysis (e.g., 0, 2, 4, 8, 24, 48, and 72 hours). The time 0

sample should be analyzed immediately after preparation.

Sample Analysis by HPLC:

At each time point, retrieve the respective tubes.

For the culture medium samples, precipitate proteins by adding 2 volumes of cold

acetonitrile. Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the

precipitated proteins. Transfer the supernatant to a new tube for HPLC analysis.

Inject the samples into the HPLC system.

Example HPLC Conditions (to be optimized):

Column: C18, 4.6 x 150 mm, 5 µm

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A linear gradient from 10% to 90% B over 20 minutes.

Flow Rate: 1 mL/min
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Detection Wavelength: Scan for the optimal wavelength for Pik-75 (e.g., based on its

UV-Vis spectrum).

Injection Volume: 10 µL

Data Analysis:

Identify the peak corresponding to Pik-75 based on its retention time from the time 0

sample.

Integrate the peak area for Pik-75 at each time point.

Calculate the percentage of Pik-75 remaining at each time point relative to the time 0

sample.

Plot the percentage of Pik-75 remaining versus time to determine the degradation kinetics

and half-life (t₁/₂) under each condition.

Visualizations
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of Pik-75.

Experimental Workflow for Pik-75 Stability Assessment
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Workflow for Pik-75 Stability Assessment
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Caption: A generalized workflow for assessing the stability of Pik-75.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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